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Compound of Interest

Compound Name: Koavone

Cat. No.: B1176428

Technical Support Center: Koavone

Disclaimer: The following information is intended for researchers, scientists, and professionals
in the fragrance and cosmetic industries. The content provided is for informational purposes
only and is based on publicly available data for the aroma chemical Koavone. It appears there
may be a misunderstanding regarding the application of Koavone in biological or
pharmaceutical research, as it is primarily used for its olfactory properties.

General Information and Properties

Koavone is a synthetic aroma chemical known for its complex woody, floral, and ambery scent
profile with violet nuances.[1][2][3] It is primarily utilized as a fragrance ingredient in a variety of
consumer products.[1][4]

Chemical and Physical Properties of Koavone
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Property

Value

Source

Chemical Name

3,4,5,6,6-Pentamethylhept-3-

en-2-one (and isomers)

[5]

IUPAC Name

(2)-3,4,5,6,6-pentamethylhept-

[6]

3-en-2-one
81786-73-4 / 81786-74-5/
CAS Number [2][5]
81786-75-6 / 86115-11-9
Molecular Formula C12H220 [2]
Molecular Weight 182.3 g/mol [2]
Appearance Colorless to pale yellow liquid
Woody, floral, amber, violet,
Odor Profile powdery, with pine and [1][2][6]
balsamic notes.
Log P 4.4 [2]

Vapor Pressure

0.111524 mmHg @ 23°C

[2]

Flash Point

86°C (186°F)

[5117]

Substantivity on blotter

Approximately 12 hours

[8]19]

Frequently Asked Questions (FAQs)

Q1: What is Koavone and what are its primary applications?

Al: Koavone is a synthetic aroma chemical prized for its sophisticated woody and floral scent.

[1][6] Its primary applications are in the fragrance and flavor industry, where it is used in

perfumes, cosmetics, soaps, candles, and air fresheners to impart a smooth, powdery, and

elegant character.[1] It is particularly effective in creating orris and violet accords.[4]

Q2: Is Koavone used in pharmaceutical or biological research?

A2: Based on available data, Koavone is not used as an active ingredient in pharmaceutical

development or for specific biological research applications targeting signaling pathways. Its
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use in "pharmaceutical and chemical applications” refers to its role as a fragrance component
in scented skincare products and to mask base odors in cosmetic formulations.[1] There is no
evidence to suggest it has therapeutic effects or is used to modulate biological pathways in a
research context.

Q3: What are the typical usage levels for Koavone in a fragrance concentrate?

A3: Typical usage levels of Koavone in a fragrance composition can range from 0.1% to 10%,
with maximum recommended levels up to 30%.[2] At lower levels, it enhances amber notes,
while at higher concentrations, it can produce an aldehydic and pine needle effect.[2][3][8]

Q4: What is the stability of Koavone in different product bases?

A4: Koavone is stable in most products, including soaps.[4][8] It demonstrates good
performance and stability in fragrances, soaps, and shampoos.[8] However, its performance is
rated as poor in bleach.[2]

Troubleshooting Guide for Formulation
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Issue Potential Cause Suggested Solution

- Increase the concentration of
Koavone gradually, evaluating

) the scent at each step.-
- Low concentration.- ) ]
Weak or unexpected scent o ) Evaluate the interaction of
] Incompatibility with other )
profile ) ) Koavone with other fragrance
ingredients. )
components. It blends well with

ionones, musks, and woody

notes.[1]

- To increase the overall

- Koavone has a moderate longevity of the fragrance,

Poor longevity of the fragrance  longevity of about 12 hours on blend Koavone with base
a smelling strip.[6][9] notes that have a longer

evaporation profile.

- Do not use undiluted on the
skin.[4] Ensure the final
o ] - Koavone is classified as a concentration in the end
Allergic skin reaction ] - ] )
skin sensitizer.[4][10] product complies with
regulatory standards and

safety guidelines.

- Test the stability of Koavone
- Highly acidic or alkaline in a small batch of the product
o conditions.- Presence of strong  base before large-scale
Instability in final product o _ _ _
oxidizing agents (e.g., bleach).  production. Avoid use in harsh
[2] chemical environments like

bleach.

Experimental Protocols

As Koavone is an aroma chemical, "experimental protocols" relate to its evaluation and use in
perfumery rather than biological assays.

Protocol 1: Olfactory Evaluation of Koavone
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e Preparation: Dip a standard smelling strip into a solution of Koavone (e.g., 10% in ethanol or
undiluted).

« Initial Evaluation (Top Note): Smell the strip immediately after dipping to evaluate the most
volatile top notes, which may include fresh, pine-like aspects.[6]

o Heart Note Evaluation: Smell the strip again after 15-30 minutes to assess the main
character (the heart) of the chemical, which is typically woody, floral, and violet-like.[2][6]

o Dry-Down Evaluation (Base Note): Evaluate the scent after several hours (e.g., 2, 6, and 12
hours) to understand its longevity and how the scent profile evolves over time.[6][9]

Protocol 2: Creating a Simple Amber Accord with Koavone
e Objective: To enhance an amber accord using Koavone's diffusive properties.

o Materials: Koavone, Vanillin, Labdanum, Benzoin, and a suitable solvent (e.g., Dipropylene
Glycol or Ethanol).

e Procedure:

1. Create a base amber accord by blending Vanillin, Labdanum, and Benzoin in desired
proportions.

2. Prepare a 10% dilution of Koavone in the chosen solvent.

3. Incrementally add the Koavone dilution to the amber accord, starting with a small amount
(e.g., 1-5% of the total accord).

4. After each addition, mix thoroughly and evaluate the resulting scent on a smelling strip
over time.

5. Observe how Koavone lifts and diffuses the amber notes, adding woody and floral
complexity.[2]

Safety and Handling

o Storage: Keep in a cool, dry, dark place away from heat and direct sunlight.[1][4]
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e Handling: Wear protective gloves and eye protection when handling the concentrated
material. Avoid inhaling vapors and prolonged skin contact.[1]

e Hazards: May cause an allergic skin reaction.[4][10] Toxic to aquatic life with long-lasting
effects.[4][10]

» Spill Management: Absorb spills with an inert material and dispose of according to local

regulations.[1]

Visualizations
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Caption: Workflow for Incorporating Koavone into a Fragrance Formulation.
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Caption: Olfactory Profile and Applications of Koavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1176428#optimization-of-koavone-for-specific-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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